Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate

• IUPAC Name: ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C11H17N3O2/c1-3-16-11(15)10-6-12-5-9(10)8-4-13-14(2)7-8/h4,7,9-10,12H,3,5-6H2,1-2H3/t9-,10+/m0/s1
• InChI Key: MVORICMWVWFIJG-VHSXEESVSA-N
• Canonical SMILES: CCOC(=O)C1CNCC1C2=CN(N=C2)C
• Isomeric SMILES: CCOC(=O)[C@@H]1CNC[C@H]1C2=CN(N=C2)C
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate is a chemical compound with potential applications in scientific research. This compound is commonly referred to as "EMDP" and is a derivative of pyrrolidine. EMDP has been synthesized in a laboratory setting and has been the subject of scientific research due to its potential pharmacological effects.

Mechanism of Action

The mechanism of action of EMDP is not fully understood, but it is thought to involve modulation of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of a variety of cellular processes. EMDP has been shown to bind to the sigma-1 receptor and modulate its activity, which can lead to changes in cellular signaling and gene expression.
Biochemical and Physiological Effects:
EMDP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that EMDP can modulate the activity of the sigma-1 receptor and alter cellular signaling pathways. In vivo studies have shown that EMDP can have effects on pain perception, cognition, and mood. Specifically, EMDP has been shown to have analgesic effects in animal models of pain, as well as anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

EMDP has several advantages and limitations for use in laboratory experiments. One advantage is that it has a well-established synthesis method, which allows for consistent production of the compound. Additionally, EMDP has been shown to have specific effects on the sigma-1 receptor, which can be useful in studying the role of this protein in cellular processes. However, one limitation of EMDP is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on EMDP. One direction is to further investigate its mechanism of action and its effects on cellular signaling pathways. Additionally, EMDP could be investigated as a potential therapeutic agent for conditions such as chronic pain, anxiety, and depression. Finally, EMDP could be used as a tool to study the role of the sigma-1 receptor in cellular processes, which could have implications for the development of new therapies for a variety of conditions.

Synthesis Methods

EMDP can be synthesized in a laboratory setting using a multi-step process. The first step involves the synthesis of 1-methyl-4-pyrazolecarboxylic acid, which is then coupled with ethyl 3-bromopropionate. The resulting product is then treated with sodium hydroxide to yield EMDP. This synthesis method has been well established in the scientific literature and has been used by researchers to produce EMDP for use in experiments.

Scientific Research Applications

EMDP has been the subject of scientific research due to its potential pharmacological effects. Specifically, EMDP has been shown to have an affinity for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes. The sigma-1 receptor has been implicated in the regulation of pain, cognition, and mood, among other processes. EMDP has been shown to modulate the activity of the sigma-1 receptor, which has led to its investigation as a potential therapeutic agent for a variety of conditions.